molecular formula C6H12ClN5O2 B1143385 D(+)-A-HYDRAZINOHISTIDINE HYDROCHLORIDE CAS No. 1199-91-3

D(+)-A-HYDRAZINOHISTIDINE HYDROCHLORIDE

Cat. No.: B1143385
CAS No.: 1199-91-3
M. Wt: 221.64478
Attention: For research use only. Not for human or veterinary use.
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Description

D(+)-α-Hydrazinohistidine Hydrochloride (CAS 1199-91-3) is a hydrazine-derived compound with the molecular formula C₆H₁₂ClN₅O₂ and a molecular weight of 221.64478 g/mol. Structurally, it consists of a histidine moiety modified by a hydrazine group at the α-position, with a hydrochloride salt enhancing its stability . The compound requires storage at -20°C, indicating sensitivity to temperature degradation.

Properties

CAS No.

1199-91-3

Molecular Formula

C6H12ClN5O2

Molecular Weight

221.64478

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Overview

The following table compares D(+)-α-Hydrazinohistidine Hydrochloride with pharmacologically active hydrochlorides and other hydrazine derivatives:

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Primary Application Key Structural Features
D(+)-α-Hydrazinohistidine HCl 1199-91-3 C₆H₁₂ClN₅O₂ 221.64 Biochemical research (presumed) Hydrazine-modified histidine; hydrochloride salt
Tapentadol Hydrochloride N/A C₁₄H₂₃NO₂·HCl 333.85 Analgesic (pain relief) Opioid receptor agonist; benzoic acid derivative
Benzydamine Hydrochloride N/A C₁₉H₂₃N₃O·HCl 345.87 Anti-inflammatory, local anesthetic Indazole derivative; tertiary amine
Doxepin Hydrochloride 1229-29-4 C₁₉H₂₁NO·HCl 331.84 Antidepressant, anxiolytic Dibenzoxepin tricyclic structure
Memantine Hydrochloride 41100-52-1 C₁₂H₂₁N·HCl 215.76 Alzheimer’s disease treatment Adamantane-derived NMDA receptor antagonist
Hydralazine Hydrochloride 304-20-1 C₈H₈N₄·HCl 196.64 Antihypertensive (vasodilator) Phthalazine derivative; hydrazine group
Hydrazine Dihydrochloride 5341-61-7 N₂H₄·2HCl 104.97 Chemical synthesis, rocket propellant Simple hydrazine salt; highly reactive

Research and Regulatory Considerations

  • Regulatory Status : Compounds like Hydralazine Hydrochloride are listed in pharmacopeias (e.g., USP), ensuring quality control, whereas research-grade hydrazine derivatives may lack standardized protocols .
  • Analytical Challenges : The presence of hydrazine groups complicates chromatographic analysis, as seen in Doxepin Hydrochloride studies requiring stringent resolution criteria for related compounds .

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